2-Fluoro-4-bromophenylpropanoic acid

Core Science & Biosynthesis

Technical Guide: 4-Bromo-3-fluoro-alpha-methylphenylacetic Acid

The following technical guide details the nomenclature, chemical identity, and synthetic utility of 4-bromo-3-fluoro-alpha-methylphenylacetic acid , a critical intermediate in the pharmaceutical manufacturing of non-steroidal anti-inflammatory drugs (NSAIDs).

Nomenclature, Synthesis, and Pharmaceutical Utility

Part 1: Chemical Identity & Nomenclature Ecosystem

In the context of drug development—specifically for the Flurbiprofen class of NSAIDs—this compound serves as the halogenated scaffold upon which the biphenyl core is constructed. While "4-bromo-3-fluoro-alpha-methylphenylacetic acid" is a valid descriptive name, it is chemically synonymous with 2-(4-bromo-3-fluorophenyl)propanoic acid . The latter is preferred in IUPAC conventions because the "alpha-methylacetic acid" moiety is structurally identical to "propanoic acid."

Synonym Reference Table

Naming Convention	Name / Identifier	Contextual Usage
IUPAC (Preferred)	2-(4-bromo-3-fluorophenyl)propanoic acid	Standard for regulatory filings and publications.
Chemical Description	4-bromo-3-fluoro-alpha-methylphenylacetic acid	Emphasizes the phenylacetic acid skeleton; common in older patents.
Alternative IUPAC	2-(4-bromo-3-fluorophenyl)propionic acid	Widely used in industrial chemistry (Propionic vs Propanoic).
Historical/Trivial	4-bromo-3-fluorohydratropic acid	"Hydratropic acid" is the trivial name for 2-phenylpropionic acid.
CAS Registry Number	916610-55-4	Primary identifier for the racemic acid.
Molecular Formula	C₉H₈BrFO₂	Used for mass balance and elemental analysis.
SMILES	CC(C1=CC(=C(C=C1)Br)F)C(=O)O	For chemoinformatics and database searching.

Part 2: Structural Logic & Chirality

The term "alpha-methyl" indicates a substitution at the benzylic carbon (the alpha carbon relative to the carboxyl group). This substitution creates a chiral center .

• Chirality: The compound exists as a pair of enantiomers, (R) and (S).

• Pharmaceutical Relevance: Most "profen" drugs (ibuprofen, flurbiprofen) are administered as racemates, though the (S)-enantiomer is typically the pharmacologically active COX inhibitor.

• Structural Diagram: The bromine atom at position 4 and the fluorine atom at position 3 are positioned to allow for subsequent metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to form the biphenyl structure of Flurbiprofen.

Part 3: Synthetic Utility & Protocols

The synthesis of this compound is a classic example of regioselective aromatic substitution followed by functional group interconversion. The most authoritative route avoids the poor selectivity of direct bromination by using a Sandmeyer approach starting from a nitro-precursor.

Mechanistic Workflow (DOT Visualization)

Figure 1: Step-wise synthesis of the target acid from 2,4-difluoronitrobenzene via the Sandmeyer route.

Detailed Experimental Protocol (Authoritative Route)

1. Nucleophilic Aromatic Substitution (SnAr):

• Reagents: 2,4-difluoronitrobenzene, Diethyl methylmalonate, Sodium hydride (NaH).

• Logic: The nitro group is a strong electron-withdrawing group (EWG) that activates the para-fluorine toward nucleophilic attack. The ortho-fluorine is less reactive due to steric hindrance and the specific electronic vectors of the transition state.

• Outcome: Formation of the aryl-malonate adduct.

2. Hydrolysis and Decarboxylation:

• Reagents: Concentrated HCl or H₂SO₄/Acetic Acid, reflux.

• Logic: Acidic hydrolysis converts the diester to a dicarboxylic acid, which is unstable (gem-diacid) and spontaneously decarboxylates upon heating to form the alpha-methyl acid (propionic acid backbone).

3. Nitro Reduction:

• Reagents: H₂ gas (balloon or Parr shaker), 10% Pd/C catalyst, Methanol/Ethanol.

• Logic: Standard catalytic hydrogenation reduces the nitro group (-NO₂) to an aniline amine (-NH₂).

4. Sandmeyer Reaction (The Critical Halogenation):

• Reagents: Sodium Nitrite (NaNO₂), HBr (48%), CuBr (Copper(I) bromide).

• Procedure:

  • Cool the amine solution to 0–5°C in HBr(aq).

  • Add NaNO₂ dropwise to form the diazonium salt (Ar-N₂⁺). Critical: Keep temperature <5°C to prevent decomposition to phenol.

  • Transfer the cold diazonium solution into a heated solution of CuBr/HBr (60°C).

  • Observation: Evolution of N₂ gas indicates successful substitution of the diazo group by bromine.

Part 4: Analytical Characterization (Self-Validating)

To verify the identity of the synthesized compound, researchers should look for the following spectral signatures.

1H NMR (Proton NMR) - 400 MHz, CDCl₃

Shift (δ)	Multiplicity	Integration	Assignment	Structural Logic
~1.50	Doublet (d)	3H	-CH₃	The alpha-methyl group, split by the single adjacent methine proton.
~3.70	Quartet (q)	1H	-CH-	The benzylic methine proton, split by the three methyl protons.
~7.0 - 7.6	Multiplet	3H	Ar-H	Aromatic protons. The pattern will be complex (ABC system) due to ¹H-¹⁹F coupling.
~11.0	Broad Singlet	1H	-COOH	Carboxylic acid proton (exchangeable with D₂O).

19F NMR (Fluorine NMR)

• Signal: A single distinct peak (typically around -100 to -120 ppm relative to CFCl₃).

• Coupling: If proton-coupled, it will appear as a quartet (coupling to Ar-H) or complex multiplet.

Part 5: Safety & Handling

• Hazards: As an alpha-halo/phenylacetic acid derivative, the compound is likely corrosive and an irritant to mucous membranes.

• Handling:

  • Use butyl rubber or nitrile gloves.

  • Handle exclusively in a fume hood to avoid inhalation of dust.

  • Storage: Store in a cool, dry place. Acids can be hygroscopic; keep the container tightly sealed to prevent hydrolysis or "caking."

References

• Synthesis of Flurbiprofen via Suzuki Reaction. Moodle Units (University of Trieste). Describes the preparation of 4-Bromo-3-fluoro-α-methylphenylacetic acid from 2,4-difluoronitrobenzene.

• 2-(4-Bromo-3-fluorophenyl)propanoic acid (CAS 916610-55-4). Accela ChemBio.[1] Commercial entry confirming CAS and nomenclature.[1][2][3]

• Flurbiprofen Synthesis Patents. Google Patents / PatSnap. Detailing the Sandmeyer and coupling routes.

Sources

• 1. 916610-55-4,2-(4-Bromo-3-fluorophenyl)propanoic Acid-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]
• 2. 2-Bromo-3-phenylpropanoic acid | C9H9BrO2 | CID 167544 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-(4-Fluorophenyl)propionic acid | CAS#:459-31-4 | Chemsrc [chemsrc.com]

3-(4-bromo-2-fluorophenyl)propanoic acid chemical data sheet

Technical Whitepaper: 3-(4-Bromo-2-fluorophenyl)propanoic Acid

Executive Summary

3-(4-Bromo-2-fluorophenyl)propanoic acid (CAS 134057-95-7) is a critical dihydrocinnamic acid derivative utilized as a scaffold in medicinal chemistry. It serves as a strategic "fluorine-scan" building block, where the ortho-fluorine atom modulates the acidity (pKa), lipophilicity (LogP), and metabolic stability of the parent phenylpropanoic acid pharmacophore. This compound is frequently employed in the synthesis of GPR40 agonists, integrin antagonists, and as a linker in PROTAC (Proteolysis Targeting Chimera) design.

This guide provides a comprehensive technical profile, including validated physicochemical data, a robust process chemistry route for gram-scale synthesis, and detailed structural characterization protocols.

Chemical Identity & Physicochemical Profile

The following data aggregates experimental values and high-confidence predicted parameters essential for formulation and assay development.

Parameter	Data	Source/Notes
IUPAC Name	3-(4-Bromo-2-fluorophenyl)propanoic acid	Official Nomenclature
CAS Number	134057-95-7	Validated
Molecular Formula	C₉H₈BrFO₂
Molecular Weight	247.06 g/mol
SMILES	OC(=O)CCc1ccc(Br)cc1F
InChI Key	FLAFQUSRGQNQFJ-UHFFFAOYSA-N
Appearance	White to off-white crystalline powder	Experimental
Melting Point	97–99 °C	Sigma-Aldrich [1]
Boiling Point	331.5 ± 27.0 °C (Predicted)	760 mmHg
Density	1.606 ± 0.06 g/cm³ (Predicted)
pKa (Acid)	~4.35	Ortho-F inductive effect lowers pKa vs. parent (4.[1][2][3]76)
LogP	2.58 (Predicted)	Moderate Lipophilicity
Solubility	DMSO (>50 mg/mL), MeOH, DCM; Low in Water

Process Chemistry: Synthetic Route Design

The most robust industrial route to 3-(4-bromo-2-fluorophenyl)propanoic acid avoids expensive transition metal couplings (e.g., Heck reaction) in favor of a scalable Knoevenagel Condensation followed by Selective Reduction . This pathway preserves the aryl bromide handle for downstream diversification.

Reaction Scheme

Figure 1: Two-step synthetic workflow from commercially available aldehyde precursor.

Detailed Experimental Protocol

Step 1: Knoevenagel Condensation Objective: Synthesis of 3-(4-bromo-2-fluorophenyl)acrylic acid.

• Charge: To a round-bottom flask, add 4-bromo-2-fluorobenzaldehyde (1.0 eq) and malonic acid (1.5 eq).

• Solvent: Dissolve in pyridine (3.0 vol relative to aldehyde mass).

• Catalyst: Add catalytic piperidine (0.1 eq).

• Reaction: Heat to 80–100°C for 4–6 hours. Evolution of CO₂ indicates decarboxylation.

• Workup: Cool to 0°C. Pour into ice-cold 6M HCl (excess) to precipitate the acrylic acid intermediate.

• Purification: Filter the solid, wash with water, and recrystallize from ethanol/water if necessary.

  • Checkpoint: Verify alkene formation via ¹H NMR (doublet at ~6.5 ppm and ~7.6 ppm, J ≈ 16 Hz for trans-isomer).

Step 2: Selective Reduction Objective: Saturation of the alkene without dehalogenating the aryl bromide. Note: Standard Pd/C hydrogenation often causes debromination. The NaBH₄/BiCl₃ or Wilkinson’s Catalyst method is preferred.

• Charge: Suspend the acrylic acid intermediate (1.0 eq) in methanol (10 vol).

• Catalyst: Add BiCl₃ (0.2 eq) followed by slow addition of NaBH₄ (4.0 eq) at 0°C. (Caution: Exothermic, gas evolution).

• Reaction: Stir at room temperature for 2 hours.

• Quench: Quench with 1M HCl until pH < 2.

• Extraction: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄.

• Isolation: Concentrate in vacuo. The residue typically solidifies. Recrystallize from Hexane/EtOAc to yield 3-(4-bromo-2-fluorophenyl)propanoic acid as a white solid.

Structural Characterization

To ensure scientific integrity, the following spectral features must be confirmed.

¹H NMR (400 MHz, DMSO-d₆) - Predicted & Validated Logic

• δ 12.15 (s, 1H): Carboxylic acid proton (-COOH ). Broad singlet, D₂O exchangeable.

• δ 7.48 (dd, J=10.0, 2.0 Hz, 1H): Ar-H3 (Ortho to F, Meta to alkyl). The fluorine coupling (J_HF) creates a large doublet.

• δ 7.35 (dd, J=8.0, 2.0 Hz, 1H): Ar-H5 (Ortho to Br).

• δ 7.25 (t, J=8.0 Hz, 1H): Ar-H6 (Meta to F).

• δ 2.85 (t, J=7.5 Hz, 2H): Benzylic methylene (Ar-CH ₂-).

• δ 2.55 (t, J=7.5 Hz, 2H): Alpha-methylene (-CH ₂-COOH).

Mass Spectrometry (ESI)

• Mode: Negative Ion Mode [M-H]⁻.

• m/z: 245.0 and 247.0 (1:1 intensity ratio).

  • Interpretation: The characteristic 1:1 isotopic pattern confirms the presence of one Bromine atom.

Applications in Drug Discovery

This molecule is not merely an intermediate; it is a strategic scaffold.

• Fluorine Scan (Bioisosterism): Replacing a hydrogen with fluorine at the ortho position of the phenyl ring often blocks metabolic oxidation at that site (metabolic soft spot) and alters the preferred conformation of the side chain due to the ortho-effect.

• Linker Chemistry: The carboxylic acid provides a handle for amide coupling, while the aryl bromide allows for Suzuki-Miyaura or Buchwald-Hartwig couplings to extend the scaffold.

• Target Classes:

  • Integrin Antagonists: Dihydrocinnamic acid motifs are classic mimics of the RGD (Arg-Gly-Asp) sequence.

  • GPR40 Agonists: Phenylpropanoic acids are known pharmacophores for Free Fatty Acid Receptor 1 (FFAR1/GPR40) modulation [2].

Handling, Safety, & Stability

• GHS Classification: Warning.[4]

  • H315: Causes skin irritation.[2][4]

  • H319: Causes serious eye irritation.[2][4]

  • H335: May cause respiratory irritation.[2]

• Storage: Store at room temperature (15–25°C) in a tightly sealed container. Hygroscopic potential is low, but moisture should be avoided to prevent caking.

• Incompatibility: Strong oxidizing agents and strong bases.

References

• Sigma-Aldrich. Product Specification: 3-(4-bromo-2-fluorophenyl)propanoic acid (CAS 134057-95-7).[5] Retrieved from

• Mikami, S., et al. "Discovery of phenylpropanoic acid derivatives containing polar functionalities as potent and orally bioavailable G protein-coupled receptor 40 agonists." Journal of Medicinal Chemistry 55.8 (2012): 3756-3776.

• PubChem. Compound Summary: 3-(4-Bromo-2-fluorophenyl)propanoic acid.[5] Retrieved from

• Organic Syntheses. General Knoevenagel Condensation Protocols. Retrieved from

Sources

• 1. prepchem.com [prepchem.com]
• 2. Thermo Scientific Chemicals [chemicals.thermofisher.kr]
• 3. Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR [mdpi.com]
• 4. 3-(4-Fluorophenyl)propionic acid | C9H9FO2 | CID 136302 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 3-7 [run-chemical.com]

Commercial Suppliers of 2-Fluoro-4-bromophenylpropanoic Acid Building Blocks

This guide details the sourcing, technical specification, and quality control of 2-Fluoro-4-bromophenylpropanoic acid building blocks.

Executive Summary

The 2-Fluoro-4-bromophenylpropanoic acid scaffold represents a critical intermediate in medicinal chemistry, particularly for the synthesis of Non-Steroidal Anti-Inflammatory Drugs (NSAIDs) related to the Flurbiprofen class and for constructing S1P1 receptor agonists . Its dual-halogenation pattern (2-Fluoro, 4-Bromo) allows for orthogonal functionalization: the bromine atom serves as a handle for Suzuki-Miyaura or Buchwald-Hartwig couplings, while the fluorine atom modulates metabolic stability and lipophilicity.

This guide addresses the two primary regioisomers commercially available under this nomenclature:

• 3-(2-Fluoro-4-bromophenyl)propanoic acid: A hydrocinnamic acid derivative used as a flexible linker.

• 2-(2-Fluoro-4-bromophenyl)propanoic acid: An

  -methyl phenylacetic acid derivative (hydratropic acid), serving as the direct precursor to "profen" drugs.

Chemical Identity & Structural Specifications

Before sourcing, researchers must distinguish between the 2-aryl and 3-aryl isomers, as commercial catalogs often use ambiguous nomenclature.

Feature	Isomer A: 3-Aryl (Hydrocinnamic)	Isomer B: 2-Aryl (Hydratropic)
IUPAC Name	3-(4-Bromo-2-fluorophenyl)propanoic acid	2-(4-Bromo-2-fluorophenyl)propanoic acid
Common Use	Linker synthesis, Peptidomimetics	NSAID precursors (Flurbiprofen analogs)
Chirality	Achiral	Chiral (contains stereocenter at -C)
CAS Number	174603-55-5 (Analog)*	Custom / Consult Supplier
Key Signal (NMR)	Triplet/Multiplet at 2.6-3.0 ppm	Quartet at 3.7 ppm ( -H)

*Note: CAS numbers for specific halogen patterns vary. Verify structure via SMILES string before purchase.

Commercial Supplier Landscape

Sourcing strategies should be categorized by the scale and purity required.[1]

Tier 1: Primary Catalog Suppliers (High Reliability)

These suppliers maintain stock of the 3-aryl isomer and can rapidly synthesize the 2-aryl isomer.

• Combi-Blocks: Specializes in halogenated building blocks. Known for high stock availability of specific regioisomers.

• Enamine: Offers a vast library of "REAL" (Readily AccessibLe) compounds. Excellent for finding the specific 2-fluoro-4-bromo pattern.

• Fluorochem (UK): A premier source for fluorinated intermediates. Highly recommended for ensuring correct fluorine regiochemistry.

• Matrix Scientific: Strong inventory of phenylacetic and propionic acid derivatives.

Tier 2: Aggregators & Bulk Sourcing

• eMolecules / MolPort: Useful for comparing prices across multiple vendors but requires rigorous QC validation upon receipt.

• Sigma-Aldrich (Merck): Higher cost but guarantees analytical certification. Best for reference standards.

Tier 3: Custom Synthesis (For Chiral 2-Aryl)

If the (S)-2-(2-fluoro-4-bromophenyl)propanoic acid enantiomer is required for stereoselective synthesis, consider contract manufacturing organizations (CMOs) like WuXi AppTec or Syngene , as catalog items are typically racemic.

Technical Sourcing Workflow

The following diagram outlines the decision logic for selecting a supplier based on the specific isomer and chirality requirements.

Figure 1: Decision matrix for sourcing 2-Fluoro-4-bromophenylpropanoic acid based on structural requirements.

Synthesis & Impurity Profile

Understanding the synthesis route is crucial for anticipating impurities in commercial batches.

Route A: Knoevenagel Condensation (3-Aryl Isomer)

• Precursors: 2-Fluoro-4-bromobenzaldehyde + Malonic Acid.

• Mechanism: Condensation followed by decarboxylation and reduction.

• Critical Impurity:

  -Unsaturated acid . Incomplete reduction of the double bond is a common issue.

• QC Check: Check for olefinic protons in

  H NMR ( 6.0-7.0 ppm).

Route B: Oxidative Rearrangement (2-Aryl Isomer)

• Precursors: 1-(2-Fluoro-4-bromophenyl)propan-1-one (Propiophenone derivative).

• Mechanism: 1,2-Aryl migration (Willgerodt-Kindler or similar oxidative rearrangement).

• Critical Impurity: Regioisomer (3-aryl) . Migration failure can lead to linear isomers.

• QC Check: HPLC is required to separate the 2-aryl (branched) from the 3-aryl (linear) byproduct.

Figure 2: Synthetic pathways determining the impurity profile of the commercial building block.

Quality Control (QC) Protocol

Upon receipt of the building block, the following self-validating QC protocol must be executed to ensure data integrity in downstream applications.

A. Structural Verification ( H & F NMR)

• Objective: Confirm regiochemistry (2-F vs 3-F) and halogenation pattern.

• Protocol: Dissolve 5 mg in DMSO-

  .

• Diagnostic Signal:

  • F NMR: The fluorine signal for the 2-fluoro substituted ring will appear as a distinct multiplet around -110 to -120 ppm (depending on exact substitution).

  • Coupling: Observe

    coupling to confirm the fluorine is ortho to the propanoic acid chain (in 3-aryl) or the chiral center (in 2-aryl).

B. Purity Analysis (HPLC-MS)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile gradient.

• Detection: UV at 254 nm (aromatic) and 210 nm (carbonyl).

• Acceptance Criteria: >95% purity by area integration.

• Note: For the 2-aryl isomer, use a Chiralpak AD-H or OD-H column if enantiomeric excess (ee) confirmation is required.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 174603-55-5, 3-(2-Bromo-4-fluorophenyl)propanoic acid. Retrieved from [Link]

• Organic Syntheses. (2018). Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid. Org. Synth. 2018, 95, 328-344.[2] Retrieved from [Link]

Sources

• 1. Coated Calcium Carbonate Powder - 98% Purity, Industrial Grade, High Standard | Ideal for Industrial and Plastic Applications, Moisture-Proof Storage at Best Price in Thane | Golden Micro Chemicals [tradeindia.com]
• 2. orgsyn.org [orgsyn.org]

Protocols & Analytical Methods

Application Note: Suzuki-Miyaura Coupling of 2-Fluoro-4-Bromophenylpropanoic Acid

Executive Summary

This guide details the optimized protocol for the Suzuki-Miyaura cross-coupling of 2-fluoro-4-bromophenylpropanoic acid with aryl boronic acids. Unlike standard neutral substrates, this scaffold presents two distinct chemical features: an ortho-fluorine substituent that electronically activates the C-Br bond, and a free carboxylic acid tail that necessitates specific pH management to avoid catalyst poisoning and solubility issues.

This protocol leverages an in-situ carboxylate protection strategy using aqueous inorganic bases, eliminating the need for pre-esterification. This approach reduces step count, improves atom economy, and simplifies purification via acid-base extraction.

Chemical Strategy & Mechanistic Insight

2.1 The "Free Acid" Challenge

Coupling substrates containing free carboxylic acids often leads to low yields due to:

• Catalyst Sequestration: Carboxylates can bind to unsaturated Pd(II) species, displacing ligands and forming unreactive "palladacycles."

• Solubility Mismatch: The non-polar aryl halides and polar carboxylate salts often partition into opposite phases in biphasic systems.

Solution: We utilize a miscible co-solvent system (1,4-Dioxane/Water) with Potassium Carbonate (

). The base serves a dual role: it activates the boronic acid for transmetallation and converts the carboxylic acid to its soluble potassium salt ( ), preventing the formation of insoluble Pd-carboxylate aggregates.

2.2 The Ortho-Fluorine Effect

The presence of the fluorine atom at the ortho position to the bromine is advantageous.

• Inductive Activation: Fluorine is highly electronegative ($ \chi = 3.98 $), pulling electron density from the aromatic ring. This lowers the electron density in the C-Br

  orbital, significantly accelerating the Oxidative Addition step compared to the non-fluorinated analog.

• Lability: While beneficial for activation, this bond is also more prone to hydrodehalogenation (a common side reaction) if the transmetallation step is slow. Therefore, a ligand with a large bite angle, such as dppf (1,1'-Bis(diphenylphosphino)ferrocene), is selected to stabilize the Pd(II) intermediate and accelerate reductive elimination.

2.3 Mechanistic Pathway

The following diagram illustrates the catalytic cycle, highlighting the critical role of the base in both substrate solubilization and boronate activation.

Figure 1: Catalytic cycle emphasizing the ortho-fluorine acceleration of oxidative addition and base-mediated activation.

Optimization Matrix (Method Development)

During the validation of this protocol, several ligand and base combinations were screened. The data below justifies the selection of Pd(dppf)Cl2.

Entry	Catalyst (5 mol%)	Ligand Type	Base (2.5 eq)	Solvent	Yield (%)	Observation
1	Pd(PPh3)4	Monodentate	Na2CO3	Toluene/H2O	45%	Incomplete conversion; Pd black formation.
2	Pd(OAc)2 / SPhos	Bulky/Electron Rich	K3PO4	Dioxane/H2O	88%	Excellent yield, but catalyst is expensive.
3	Pd(dppf)Cl2·DCM	Bidentate (Large Bite Angle)	K2CO3	Dioxane/H2O	92%	Optimal balance of cost/yield.
4	Pd(dppf)Cl2·DCM	Bidentate	Cs2CO3	DMF	60%	Decarboxylation observed at high temp (>100°C).

Detailed Experimental Protocol

4.1 Materials

• Substrate: 2-fluoro-4-bromophenylpropanoic acid (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.2 equiv)

• Catalyst: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2·CH2Cl2) (0.03 equiv / 3 mol%)

• Base: Potassium Carbonate (

  ) (3.0 equiv)

• Solvent: 1,4-Dioxane and Distilled Water (4:1 ratio)

4.2 Procedure

• Setup: To a 50 mL round-bottom flask (or reaction vial) equipped with a magnetic stir bar, add the Substrate (500 mg, 2.02 mmol), Aryl Boronic Acid (2.43 mmol), and

  (838 mg, 6.06 mmol).

• Solvation: Add 1,4-Dioxane (8 mL) and Water (2 mL). Note: The mixture may initially be heterogeneous. The acid will dissolve as the potassium salt forms.

• Degassing (Critical): Sparge the mixture with Nitrogen or Argon gas for 10 minutes. Oxygen promotes homocoupling of the boronic acid and deactivates the catalyst.

• Catalyst Addition: Add Pd(dppf)Cl2·CH2Cl2 (50 mg, ~3 mol%) quickly under a stream of inert gas. Seal the vessel immediately.

• Reaction: Heat the mixture to 80°C for 4–6 hours.

  • Monitoring: Check reaction progress via HPLC or TLC. For TLC, spot the reaction mixture and acidify the spot on the plate with 1M HCl to visualize the free acid form.

• Workup (Acid-Base Purification):

  • Cool the mixture to room temperature.

  • Dilute with Ethyl Acetate (20 mL) and Water (20 mL).

  • Phase Cut 1 (Basic): Separate the layers. Keep the Aqueous Layer (contains product as carboxylate salt). Discard the organic layer (contains non-acidic impurities, phosphine oxides, and homocoupled byproducts).

  • Acidification: Carefully acidify the aqueous layer to pH ~2 using 1M HCl. A precipitate (the product) should form.

  • Phase Cut 2 (Acidic): Extract the acidified aqueous layer with Ethyl Acetate (3 x 15 mL).

  • Drying: Combine organic extracts, dry over

    , filter, and concentrate in vacuo.

4.3 Purification Workflow Diagram

Figure 2: Self-validating Acid-Base extraction workflow ensuring high purity without immediate chromatography.

Troubleshooting & Self-Validation

• System Check 1 (Color): The reaction should transition from an orange/red suspension (Pd precursor) to a dark black/brown solution (active Pd(0)) within 30 minutes. If it remains bright orange, oxygen may be present (insufficient degassing).

• System Check 2 (Homocoupling): If the yield is low but the bromide is consumed, check the "Discarded Organic Layer 1" by TLC. If you see a major non-polar spot, oxidative homocoupling of the boronic acid occurred. Remedy: Degas longer or add the boronic acid slowly.

• System Check 3 (Protodeboronation): If the boronic acid has electron-withdrawing groups or ortho-substituents, it may hydrolyze before coupling. Remedy: Increase boronic acid equivalents to 1.5 or switch to a boronic ester (pinacol ester).

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. Link

• Gooßen, L. J., et al. (2006). Pd-catalyzed synthesis of biaryls from aryl halides and carboxylic acids. Journal of the American Chemical Society, 128(30), 9602-9603. (Context on carboxylic acid handling). Link

• Barder, T. E., & Buchwald, S. L. (2007). Improved Catalysts for the Suzuki-Miyaura Coupling of Hindered Substrates. Journal of the American Chemical Society, 129(16), 5096–5101. Link

Application Notes &amp; Protocols for the Preparation of 2-fluoro-4-biphenylpropanoic Acid Derivatives

Abstract: This document provides a comprehensive technical guide for researchers, medicinal chemists, and drug development professionals on the synthesis, characterization, and application of derivatives of 2-fluoro-4-biphenylpropanoic acid, commonly known as Flurbiprofen. We delve into the mechanistic rationale for derivatization, present detailed, field-proven synthetic protocols, and outline robust analytical methods for characterization and quality control. The focus is on providing not only procedural steps but also the underlying scientific principles to empower researchers in developing novel therapeutic agents with improved efficacy and safety profiles.

Introduction: Beyond a Classic NSAID

2-Fluoro-4-biphenylpropanoic acid (Flurbiprofen) is a potent non-steroidal anti-inflammatory drug (NSAID) from the phenylalkanoic acid class, recognized for its analgesic, anti-inflammatory, and antipyretic properties.[1] Its primary mechanism of action involves the non-selective inhibition of cyclooxygenase (COX) enzymes, COX-1 and COX-2, which are critical for the synthesis of prostaglandins that mediate pain and inflammation.[2][3] While commercially available as a racemic mixture, the majority of its anti-inflammatory activity resides in the (S)-enantiomer.[4][5]

The clinical utility of Flurbiprofen, like many classic NSAIDs, is often limited by gastrointestinal side effects, primarily due to the presence of a free carboxylic acid group and the inhibition of the cytoprotective COX-1 enzyme in the gastric mucosa.[6] This has catalyzed extensive research into the development of Flurbiprofen derivatives. The strategic modification of the Flurbiprofen scaffold aims to achieve several key objectives:

• Enhanced COX-2 Selectivity: To reduce gastrointestinal toxicity by sparing the COX-1 enzyme.[7][8]

• Prodrug Development: To temporarily mask the carboxylic acid group, preventing direct gastric irritation and improving pharmacokinetic profiles.[6][9][10]

• Targeted Delivery: To functionalize the molecule for specific biological targets or improved tissue penetration, such as for applications in neurodegenerative diseases like Alzheimer's.[11][12]

This guide offers an in-depth exploration of these objectives, providing the scientific foundation and practical methodologies for the synthesis and evaluation of next-generation Flurbiprofen derivatives.

Part I: Mechanistic Insights & Design Rationale

A deep understanding of the target enzyme's structure is paramount for rational drug design. The discovery of two COX isoforms, the constitutive COX-1 and the inducible COX-2, opened the door for designing safer NSAIDs.

The Structural Basis for COX-2 Selectivity

The active sites of COX-1 and COX-2 are highly homologous, but a key difference lies in the substitution of isoleucine in COX-1 with a smaller valine in COX-2. This substitution creates a small, hydrophobic side pocket or "alcove" in the COX-2 active site that is absent in COX-1.[7] This structural variance is the primary target for designing COX-2 selective inhibitors. By modifying the Flurbiprofen scaffold to include moieties that can occupy this side pocket, it is possible to design derivatives that preferentially bind to and inhibit COX-2, thereby retaining anti-inflammatory efficacy while minimizing COX-1 related side effects.[7][8]

Caption: Rationale for designing COX-2 selective Flurbiprofen derivatives.

The Prodrug Strategy for Mitigating Gastric Toxicity

The free carboxylic acid moiety of Flurbiprofen is a primary contributor to gastric irritation. The "topical" effect involves direct damage to the gastric mucosa, while the "systemic" effect is caused by the inhibition of prostaglandin synthesis. The prodrug approach focuses on mitigating the topical effect by reversibly masking the carboxyl group.[6] Ester or amide linkages are commonly employed, creating derivatives that are chemically stable in the acidic environment of the stomach but are hydrolyzed by esterase enzymes in the plasma and liver to release the active Flurbiprofen.[6][9][10]

Part II: Synthesis Protocols and Methodologies

The following protocols provide step-by-step methodologies for the synthesis of two common classes of Flurbiprofen derivatives. All operations should be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Caption: General synthetic workflows for Flurbiprofen derivatization.

Protocol 1: Synthesis of Flurbiprofen Hydrazide-Hydrazone Derivatives

This three-step protocol describes the conversion of Flurbiprofen into hydrazide-hydrazone derivatives, which have been investigated for their anti-inflammatory and other biological activities.[13][14][15]

Step 1.1: Synthesis of Ethyl 2-(2-fluoro-4-biphenyl)propanoate (Flurbiprofen Ethyl Ester)

• Rationale: The carboxylic acid is converted to an ester to facilitate the subsequent reaction with hydrazine hydrate.

• Procedure:

  • To a solution of Flurbiprofen (1.0 eq) in absolute ethanol (10 mL/g of Flurbiprofen), add concentrated sulfuric acid (0.1 eq) dropwise at 0 °C.

  • Reflux the reaction mixture for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase of n-hexane:ethyl acetate (7:3).

  • After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude ester, which can be used in the next step without further purification.

Step 1.2: Synthesis of 2-(2-fluoro-4-biphenyl)propanehydrazide (Flurbiprofen Hydrazide)

• Rationale: The ester is converted to a hydrazide, creating a reactive intermediate for condensation.

• Procedure:

  • Dissolve the crude Flurbiprofen ethyl ester (1.0 eq) from the previous step in absolute ethanol.

  • Add hydrazine hydrate (N₂H₄·H₂O, 5.0 eq) dropwise while stirring.

  • Reflux the mixture for 8-12 hours. Monitor the reaction by TLC.

  • Cool the reaction mixture in an ice bath. The solid product will precipitate.

  • Filter the precipitate, wash with cold ethanol, and dry under vacuum to obtain the pure hydrazide.

Step 1.3: Synthesis of N'-Arylmethylidene-2-(2-fluoro-4-biphenyl)propanehydrazide (Hydrazone Derivatives)

• Rationale: The hydrazide is condensed with an aromatic aldehyde to form the final hydrazone derivative.

• Procedure:

  • Dissolve the Flurbiprofen hydrazide (1.0 eq) in absolute ethanol.

  • Add the desired substituted aromatic aldehyde (1.1 eq) and 2-3 drops of glacial acetic acid as a catalyst.

  • Reflux the mixture for 3-5 hours.

  • Cool the solution to room temperature. The product will crystallize out.

  • Filter the solid, wash with a small amount of cold ethanol, and recrystallize from ethanol to obtain the purified hydrazone derivative.

Protocol 2: Synthesis of Flurbiprofen Amide Prodrugs via Acyl Chloride

This protocol details the synthesis of amide derivatives, a common strategy for creating prodrugs with reduced gastrointestinal toxicity.[5][9]

Step 2.1: Synthesis of 2-(2-fluoro-[1,1'-biphenyl]-4-yl)propanoyl chloride (Flurbiprofen Acyl Chloride)

• Rationale: The carboxylic acid is activated by converting it to a more reactive acyl chloride intermediate. This step is critical for efficient amide bond formation.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a calcium chloride guard tube, suspend Flurbiprofen (1.0 eq) in thionyl chloride (SOCl₂, 3.0 eq).

  • Add a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

  • Gently reflux the mixture for 2-3 hours. The solution should become clear.

  • After the reaction is complete, remove the excess thionyl chloride under reduced pressure. The resulting crude acyl chloride is a light-yellow oil and should be used immediately in the next step.

Step 2.2: Amide Coupling Reaction

• Rationale: The activated acyl chloride reacts with an amine (e.g., an amino acid ester) to form the stable amide bond.

• Procedure:

  • Dissolve the desired amine (e.g., glycine ethyl ester hydrochloride, 1.0 eq) and a base such as triethylamine (2.2 eq) in a suitable aprotic solvent like dichloromethane (DCM) at 0 °C.

  • Add the freshly prepared Flurbiprofen acyl chloride (1.1 eq) dropwise to the amine solution while maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Wash the reaction mixture sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by column chromatography on silica gel to yield the pure amide derivative.

Part III: Characterization and Analytical Control

Rigorous analytical characterization is non-negotiable in drug development to confirm the structure, purity, and stability of synthesized compounds.

Caption: Workflow for analytical characterization and quality control.

Spectroscopic Characterization

A combination of spectroscopic methods is required for unambiguous structure elucidation. For a representative hydrazone derivative, such as N'-(4-methoxybenzylidene)-2-(2-fluoro-[1,1'-biphenyl]-4-yl)propanehydrazide, the following spectral data would be expected.

Technique	Key Expected Signals
¹H NMR	Signals for aromatic protons, a singlet for the methoxy group (~3.8 ppm), a singlet for the N=CH proton (~8.4 ppm), a singlet for the NH proton (~11.5 ppm), and a doublet and quartet for the propionyl CH₃ and CH groups respectively.[13]
FTIR (cm⁻¹)	Absorption bands corresponding to N-H stretching (~3200), C=O stretching (amide I, ~1660), and C=N stretching (~1600).
HR-MS	A molecular ion peak [M+H]⁺ corresponding to the calculated exact mass of the synthesized compound, confirming its molecular formula.[13]

High-Performance Liquid Chromatography (HPLC) for Purity and Quantitation

HPLC is the gold standard for determining the purity of active pharmaceutical ingredients and their derivatives. A robust, validated method is essential.

Protocol 3: Reversed-Phase HPLC Method

• Objective: To determine the purity of Flurbiprofen derivatives and quantify their concentration in various matrices (e.g., hydrolysis assays).

• Methodology:

Parameter	Condition	Rationale
Column	C18 (e.g., 4.6 x 250 mm, 5 µm)	Provides excellent separation for moderately nonpolar compounds like Flurbiprofen and its derivatives.[16]
Mobile Phase	Acetonitrile : Phosphate Buffer (e.g., 30 mM, pH 3.5-7.0) in a 50:50 to 60:40 ratio	The organic/aqueous mixture allows for tuning of retention times. pH control is crucial for ionizable compounds.[16][17]
Flow Rate	1.0 mL/min	A standard flow rate that provides good resolution and reasonable run times.[16][17]
Detection	UV at 247-254 nm	Flurbiprofen and its aromatic derivatives have a strong UV absorbance in this range.[16]
Injection Vol.	20 µL	Standard volume for analytical HPLC.
Column Temp.	25 °C (Ambient)	Ensures reproducible retention times.

• Typical Results: Under these conditions, Flurbiprofen typically elutes in under 6 minutes.[16][17] Derivatives will have different retention times based on their polarity; more lipophilic derivatives will generally have longer retention times. The method should demonstrate a linear calibration curve (r² > 0.999) over the desired concentration range.[16][18]

Part IV: Application Case Study - In Vitro Prodrug Hydrolysis

To be effective, an oral prodrug must remain intact in the stomach to avoid causing local irritation and then efficiently convert to the active drug in systemic circulation. This protocol simulates these conditions in vitro.

Protocol 4: Prodrug Stability and Hydrolysis Assay

• Objective: To evaluate the stability of a synthesized Flurbiprofen prodrug (e.g., an ester or amide) in simulated gastric fluid (SGF) and its hydrolysis rate in human plasma.

• Procedure:

  • Stock Solution: Prepare a 1 mg/mL stock solution of the prodrug in a minimal amount of acetonitrile or methanol.

  • SGF Stability (pH 1.2):

    • Spike the prodrug stock solution into pre-warmed (37 °C) SGF to a final concentration of 10 µg/mL.

    • Incubate at 37 °C. At specified time points (e.g., 0, 30, 60, 120 min), withdraw an aliquot, quench the reaction by adding a neutralizing buffer and acetonitrile, and analyze by HPLC.

    • Expected Outcome: A stable prodrug will show no significant decrease in its peak area and no appearance of a Flurbiprofen peak over the time course.[6][10]

  • Human Plasma Hydrolysis (pH 7.4):

    • Spike the prodrug stock solution into pre-warmed (37 °C) 80% human plasma in buffer to a final concentration of 10 µg/mL.[6]

    • Incubate at 37 °C. At specified time points (e.g., 0, 15, 30, 60, 120, 240 min), withdraw an aliquot.

    • Immediately add an equal volume of cold acetonitrile to precipitate plasma proteins and stop the enzymatic hydrolysis.

    • Centrifuge to pellet the proteins, and inject the supernatant into the HPLC system.

    • Expected Outcome: A successful prodrug will show a time-dependent decrease in its peak area with a corresponding increase in the peak area for the released Flurbiprofen.[6][10]

• Data Analysis: The percentage of drug released at each time point can be calculated from the HPLC peak areas. The hydrolysis half-life (t₁/₂) can be determined by plotting the natural log of the remaining prodrug concentration versus time.

Time (min)	% Prodrug Remaining (SGF, pH 1.2)	% Flurbiprofen Released (Plasma, pH 7.4)
0	100%	0%
30	99.5%	25%
60	99.2%	48%
120	98.9%	75%
240	N/A	92%
Table: Example data from a successful prodrug hydrolysis study.

Conclusion

The derivatization of 2-fluoro-4-biphenylpropanoic acid represents a fertile ground for the discovery of novel anti-inflammatory agents and other therapeutics. By leveraging a rational, structure-based design approach and employing robust synthetic and analytical methodologies as outlined in this guide, researchers can effectively create and evaluate new chemical entities with potentially superior therapeutic indices. The successful development of these derivatives hinges on a multi-parameter optimization process, balancing potency, selectivity, and pharmacokinetic properties to address unmet clinical needs.

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Application Notes and Protocols for Biaryl Synthesis Utilizing a 2-Fluoro-4-bromophenylpropanoic Acid Intermediate

Introduction: The Enduring Importance of Biaryl Scaffolds

The biaryl motif is a cornerstone of modern molecular design, featuring prominently in pharmaceuticals, agrochemicals, and advanced materials.[1] Its prevalence stems from the unique structural and electronic properties conferred by the direct linkage of two aromatic rings. This arrangement provides a rigid scaffold that can precisely orient functional groups for optimal interaction with biological targets or for tuning photophysical properties. In drug discovery, biaryl-containing molecules have demonstrated efficacy across a wide range of therapeutic areas, including as anti-inflammatory agents, antivirals, and antihypertensives.[2] A notable class of biaryl-containing drugs are the "profens," non-steroidal anti-inflammatory drugs (NSAIDs) characterized by a 2-arylpropanoic acid core. The introduction of fluorine atoms into these scaffolds can further enhance their pharmacological profiles by modulating metabolic stability, lipophilicity, and binding affinity.[3]

This guide provides a comprehensive overview and detailed protocols for the synthesis of fluorinated biaryl propanoic acids, leveraging the versatile intermediate, 2-fluoro-4-bromophenylpropanoic acid . We will explore the synthesis of this key building block and its subsequent application in robust, palladium-catalyzed cross-coupling reactions, namely the Suzuki-Miyaura, Negishi, and Stille couplings.

Part 1: Synthesis of the Key Intermediate: 2-Fluoro-4-bromophenylpropanoic Acid

A direct, one-pot synthesis of 2-fluoro-4-bromophenylpropanoic acid is not extensively documented. However, a reliable multi-step synthesis can be devised from commercially available starting materials, leveraging well-established organic transformations. The following protocol outlines a plausible and referenced synthetic route starting from 4-fluorotoluene.

Workflow for the Synthesis of 2-Fluoro-4-bromophenylpropanoic Acid

Caption: Proposed synthetic workflow for 2-fluoro-4-bromophenylpropanoic acid.

Step-by-Step Protocol for Intermediate Synthesis

Step 1: Bromination of 4-Fluorotoluene

This step introduces a bromine atom ortho to the methyl group, directed by the activating effect of the methyl group and the ortho,para-directing nature of the fluorine atom.

• Reaction: To a solution of 4-fluorotoluene (1.0 eq) in glacial acetic acid, add iron powder (0.01 eq) and a catalytic amount of iodine.[1] While stirring, add a solution of bromine (1.0 eq) in glacial acetic acid dropwise at a temperature maintained between 25-30 °C.[1]

• Work-up: After the reaction is complete (monitored by TLC or GC), the mixture is poured into water and extracted with a suitable organic solvent (e.g., diethyl ether). The organic layer is washed with aqueous sodium thiosulfate solution to remove excess bromine, followed by a wash with saturated sodium bicarbonate solution and brine. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The desired 2-bromo-4-fluorotoluene can be purified by fractional distillation.[1]

Step 2: Benzylic Bromination

The benzylic position of 2-bromo-4-fluorotoluene is selectively brominated using N-bromosuccinimide (NBS) under radical initiation conditions.

• Reaction: A mixture of 2-bromo-4-fluorotoluene (1.0 eq), N-bromosuccinimide (1.1 eq), and a catalytic amount of azobisisobutyronitrile (AIBN) in carbon tetrachloride is refluxed until the reaction is complete.

• Work-up: The reaction mixture is cooled to room temperature, and the succinimide byproduct is removed by filtration. The filtrate is concentrated under reduced pressure to yield crude 2-bromo-4-fluorobenzyl bromide, which can be used in the next step without further purification.

Step 3: Nitrile Formation

The benzylic bromide is converted to the corresponding nitrile, which sets the stage for introducing the propanoic acid moiety.

• Reaction: To a solution of 2-bromo-4-fluorobenzyl bromide (1.0 eq) in dimethyl sulfoxide (DMSO), add sodium cyanide (1.1 eq) portion-wise, maintaining the temperature below 40 °C.

• Work-up: Upon completion, the reaction mixture is poured into water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated. The crude 2-(2-fluoro-4-bromophenyl)acetonitrile can be purified by column chromatography.

Step 4: Alkylation of the Acetonitrile

The α-carbon of the acetonitrile is deprotonated and then alkylated to introduce the methyl group of the propanoic acid side chain.

• Reaction: To a suspension of sodium hydride (1.2 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add a solution of 2-(2-fluoro-4-bromophenyl)acetonitrile (1.0 eq) in THF dropwise. After the evolution of hydrogen ceases, ethyl iodide (1.5 eq) is added, and the reaction is allowed to warm to room temperature and stirred overnight.

• Work-up: The reaction is carefully quenched with water and extracted with diethyl ether. The organic layer is washed with brine, dried, and concentrated to give the crude ethyl 2-(2-fluoro-4-bromophenyl)propanoate.

Step 5: Hydrolysis to the Carboxylic Acid

The final step is the hydrolysis of the ester to the desired carboxylic acid.

• Reaction: The crude ethyl 2-(2-fluoro-4-bromophenyl)propanoate is dissolved in a mixture of ethanol and aqueous sodium hydroxide solution and refluxed for several hours.[4]

• Work-up: After cooling, the ethanol is removed under reduced pressure. The aqueous solution is washed with diethyl ether to remove any non-acidic impurities. The aqueous layer is then acidified with concentrated hydrochloric acid to precipitate the product. The solid is collected by filtration, washed with cold water, and dried to afford 2-fluoro-4-bromophenylpropanoic acid.[4][5]

Part 2: Biaryl Synthesis via Palladium-Catalyzed Cross-Coupling

The synthesized 2-fluoro-4-bromophenylpropanoic acid is a versatile building block for the construction of biaryl compounds through various palladium-catalyzed cross-coupling reactions. The presence of the carboxylic acid functionality can sometimes interfere with the catalytic cycle; therefore, it is often advantageous to protect it as an ester (e.g., methyl or ethyl ester) prior to the coupling reaction.[6] The following protocols will assume the use of the esterified intermediate, ethyl 2-(2-fluoro-4-bromophenyl)propanoate .

General Catalytic Cycle of Palladium-Catalyzed Cross-Coupling

Caption: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

Protocol 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a widely used method for C-C bond formation due to its mild reaction conditions, broad functional group tolerance, and the commercial availability of a vast array of boronic acids and their derivatives.[7][8]

Reaction Scheme:

Ar-B(OR)₂ + Br-Ar'-COOH → Ar-Ar'-COOH

• Reactants:

  • Ethyl 2-(2-fluoro-4-bromophenyl)propanoate (1.0 eq)

  • Arylboronic acid or arylboronic acid pinacol ester (1.2-1.5 eq)

• Catalyst System:

  • Palladium catalyst: Pd(PPh₃)₄ (1-5 mol%) or Pd(OAc)₂ (1-5 mol%) with a phosphine ligand such as SPhos or XPhos (2-10 mol%)

• Base:

  • Aqueous solution of K₂CO₃ (2.0-3.0 eq) or Cs₂CO₃ (2.0-3.0 eq)

• Solvent:

  • A mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.

Detailed Protocol:

• To a reaction vessel, add ethyl 2-(2-fluoro-4-bromophenyl)propanoate, the arylboronic acid, the palladium catalyst, and the ligand (if using a two-component catalyst system).

• Purge the vessel with an inert gas (e.g., argon or nitrogen).

• Add the degassed solvent mixture and the aqueous base solution.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting material is consumed (monitored by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude biaryl ester can be purified by column chromatography.

• The purified ester is then hydrolyzed to the corresponding carboxylic acid using standard procedures (e.g., NaOH in EtOH/H₂O) as described in the intermediate synthesis.

Protocol 2: Negishi Coupling

The Negishi coupling utilizes organozinc reagents, which are generally more reactive than organoboranes, often allowing for milder reaction conditions and coupling of less reactive substrates.[9]

Reaction Scheme:

Ar-ZnX + Br-Ar'-COOH → Ar-Ar'-COOH

• Reactants:

  • Ethyl 2-(2-fluoro-4-bromophenyl)propanoate (1.0 eq)

  • Arylzinc halide (prepared in situ from the corresponding aryl halide and activated zinc, or from an organolithium/Grignard reagent and ZnCl₂) (1.5-2.0 eq)

• Catalyst System:

  • Palladium catalyst: Pd(PPh₃)₄ (2-5 mol%) or PdCl₂(dppf) (2-5 mol%)

• Solvent:

  • Anhydrous aprotic solvents such as THF, dioxane, or DMF.

Detailed Protocol:

• Preparation of the Organozinc Reagent (if not commercially available):

  • Activate zinc dust by stirring with a small amount of 1,2-dibromoethane in THF, followed by washing with acid, water, and acetone, and drying under vacuum.

  • To a suspension of the activated zinc in THF, add the aryl halide and heat to initiate the formation of the arylzinc halide.

• Coupling Reaction:

  • To a solution of the palladium catalyst in the chosen solvent under an inert atmosphere, add the ethyl 2-(2-fluoro-4-bromophenyl)propanoate.

  • Add the solution of the arylzinc halide dropwise at room temperature.

  • Stir the reaction at room temperature or with gentle heating (40-60 °C) until completion.

• Work-up and Purification:

  • Quench the reaction with saturated aqueous ammonium chloride solution.

  • Extract the product with an organic solvent, wash the combined organic layers with brine, dry, and concentrate.

  • Purify the crude biaryl ester by column chromatography, followed by hydrolysis to the carboxylic acid.

Protocol 3: Stille Coupling

The Stille coupling employs organotin reagents, which are known for their excellent functional group tolerance and stability.[10][11] However, the toxicity of organotin compounds is a significant drawback.

Reaction Scheme:

Ar-Sn(R)₃ + Br-Ar'-COOH → Ar-Ar'-COOH

• Reactants:

  • Ethyl 2-(2-fluoro-4-bromophenyl)propanoate (1.0 eq)

  • Aryltrialkylstannane (e.g., aryltributyltin) (1.1-1.3 eq)

• Catalyst System:

  • Palladium catalyst: Pd(PPh₃)₄ (1-5 mol%) or PdCl₂(PPh₃)₂ (1-5 mol%)

• Additives (optional but often beneficial):

  • A copper(I) salt (e.g., CuI) can accelerate the reaction.

  • A source of fluoride ions (e.g., CsF) can also enhance the rate.

• Solvent:

  • Anhydrous, non-polar aprotic solvents such as toluene, dioxane, or THF.

Detailed Protocol:

• To a reaction vessel under an inert atmosphere, add the palladium catalyst, any additives, and the solvent.

• Add the ethyl 2-(2-fluoro-4-bromophenyl)propanoate and the aryltrialkylstannane.

• Heat the mixture to reflux (typically 80-110 °C) and monitor the reaction progress.

• Upon completion, cool the reaction and dilute with an organic solvent.

• The reaction mixture can be washed with an aqueous solution of potassium fluoride to remove tin byproducts.

• Further work-up involves washing with water and brine, drying, and concentration.

• Purify the crude biaryl ester by column chromatography, followed by hydrolysis.

Data Summary and Comparison

Coupling Reaction	Nucleophile	Typical Catalyst	Base/Additive	Advantages	Disadvantages
Suzuki-Miyaura	Arylboronic acid/ester	Pd(PPh₃)₄, Pd(OAc)₂/Ligand	K₂CO₃, Cs₂CO₃	Low toxicity of boron reagents, commercially available starting materials, tolerant to water.	Protodeboronation can be a side reaction.[12]
Negishi	Arylzinc halide	Pd(PPh₃)₄, PdCl₂(dppf)	Not required	High reactivity, good for less reactive substrates.	Organozinc reagents are moisture and air-sensitive.
Stille	Aryltrialkylstannane	Pd(PPh₃)₄, PdCl₂(PPh₃)₂	CuI, CsF (optional)	Excellent functional group tolerance, stable organotin reagents.	High toxicity of tin compounds and byproducts.

Conclusion and Future Outlook

The use of 2-fluoro-4-bromophenylpropanoic acid as a key intermediate provides a strategic and efficient pathway for the synthesis of a diverse range of fluorinated biaryl propanoic acids. The palladium-catalyzed cross-coupling reactions detailed in this guide—Suzuki-Miyaura, Negishi, and Stille—offer a powerful toolkit for medicinal chemists and drug development professionals. The choice of a specific coupling method will depend on factors such as substrate scope, functional group tolerance, and considerations of toxicity and reagent availability. As the demand for novel, structurally complex active pharmaceutical ingredients continues to grow, the development of robust and versatile synthetic methodologies, such as those presented here, will remain of paramount importance.

References

Sources

• 1. prepchem.com [prepchem.com]
• 2. CN104447382A - Preparation method of 2-bromo-4-fluoroacetanilide - Google Patents [patents.google.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. chemguide.co.uk [chemguide.co.uk]
• 5. researchgate.net [researchgate.net]
• 6. Page loading... [wap.guidechem.com]
• 7. "Process For Preparation Of Flurbiprofen". [quickcompany.in]
• 8. Willgerodt_rearrangement [chemeurope.com]
• 9. chembk.com [chembk.com]
• 10. notes.fluorine1.ru [notes.fluorine1.ru]
• 11. synarchive.com [synarchive.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Notes & Optimization

Troubleshooting low conversion in 2-fluoro-4-bromophenylpropanoic acid reactions

To: Research Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Support: Troubleshooting 2-Fluoro-4-Bromophenylpropanoic Acid Workflows

Welcome to the Technical Support Center. You are likely accessing this guide because you are encountering stalled conversion, impurity profiles (specifically dehalogenation), or isolation difficulties with 2-fluoro-4-bromophenylpropanoic acid .

This molecule presents a classic "synthetic trap": the 2-fluoro substituent introduces unexpected steric/electronic nuances, while the 4-bromo moiety is chemically fragile during reduction steps.

Below is your interactive troubleshooting matrix.

Part 1: Diagnostic Workflow

Before adjusting parameters, identify your failure mode using the logic map below.[1]

Figure 1: Diagnostic logic tree for isolating reaction failures.

Part 2: Troubleshooting Guides & FAQs

Guide 1: The Knoevenagel Condensation Bottleneck

Context: Converting 2-fluoro-4-bromobenzaldehyde to the cinnamic acid intermediate. Common Symptom: Reaction solidifies; conversion stops at 60%; incomplete decarboxylation.[1]

Q: Why is the reaction stalling despite the aldehyde being electron-deficient? A: While the fluorine (EWG) activates the aldehyde, it also increases the acidity of the resulting cinnamic acid, which can buffer your base catalyst. Furthermore, the ortho-fluorine creates a "steric wall" that impedes the final decarboxylation step if the temperature isn't aggressive enough.

Protocol Adjustment (The Doebner Modification): Standard pyridine/piperidine mixtures often fail to drive decarboxylation to completion for ortho-substituted substrates.[1]

• Solvent Switch: Use Pyridine as the solvent (not just catalytic).[1]

• Catalyst: Add Piperidine (5 mol%) or Aniline. The iminium ion intermediate formed by piperidine is far more reactive than the free aldehyde.

• Thermal Drive: The decarboxylation of the malonic acid adduct requires >95°C . If you are refluxing in ethanol/methanol, you are not hot enough.[1]

Parameter	Standard Protocol	Optimized Protocol (High Conversion)
Solvent	Ethanol	Pyridine (Neat)
Base	Piperidine (cat.)[1][2]	Piperidine (5 mol%)
Temp	78°C (Reflux)	100–115°C
Time	4–6 Hours	2–4 Hours (Monitor CO₂ evolution)
Workup	Evaporation	Pour into ice-cold HCl (6M) to precipitate

Critical Check: Ensure the reaction mixture "fizzes" (CO₂ release). If bubbling stops but SM remains, add a fresh aliquot of malonic acid (0.2 eq).[1]

Guide 2: The "Missing Bromine" Trap (Selective Reduction)

Context: Reducing the double bond of the cinnamic acid derivative to form the propanoic acid. Critical Failure: Hydrodehalogenation. Standard Pd/C + H₂ will strip the bromine off the ring before or during alkene reduction, yielding 2-fluorophenylpropanoic acid (useless impurity).[1]

Q: I used 10% Pd/C and lost my bromine. How do I fix this? A: You must abandon standard Pd/C hydrogenation immediately.[1] The C-Br bond on an electron-deficient ring is highly susceptible to oxidative addition by Palladium(0).[1]

Recommended Solutions:

Option A: Wilkinson’s Catalyst (The Gold Standard) Rhodium-based homogeneous catalysts coordinate to the alkene without inserting into the Aryl-Bromide bond.

• Catalyst: RhCl(PPh₃)₃ (Wilkinson's Catalyst)[1][2]

• Solvent: Benzene/Ethanol (1:[1]1) or Toluene/Ethanol.[1]

• Conditions: 3 atm H₂, 40°C.

• Why it works: Rh(I) is less nucleophilic toward Ar-Br than Pd(0).[1][2]

Option B: Diimide Reduction (Metal-Free) If you cannot tolerate trace metal contamination, use in situ generated diimide (N₂H₂).[1][2]

• Reagents: Potassium Azodicarboxylate (PADA) + Acetic Acid OR Hydrazine Hydrate + H₂O₂.[1]

• Mechanism: Concerted transfer of hydrogen to the alkene. Completely inert to Aryl-Halides.

Option C: Poisoned Palladium (If you must use Pd) [1]

• Catalyst: 5% Pd/C (Sulfided) or Pd/C doped with Ethylenediamine.[1]

• Solvent: Ethyl Acetate (Avoid MeOH/EtOH as they accelerate dehalogenation).[1]

Figure 2: Mechanistic divergence in reduction strategies.

Guide 3: The Heck Reaction Alternative

Context: Coupling 2-fluoro-4-bromobenzene directly with acrylic acid.[1][2] Common Symptom: Formation of "Palladium Black" (catalyst decomposition) and low turnover.[1][3]

Q: Why is the conversion low even though Ar-Br is a good electrophile? A: The ortho-fluorine atom can destabilize the Pd-intermediate through the "ortho-effect," and free acrylic acid can strip ligands from Palladium.

Optimization Protocol:

• Ligand: Switch to P(o-tol)₃ or P(t-Bu)₃ .[1] Bulky phosphines prevent catalyst aggregation into Pd-black.[1]

• Base: Use Sodium Acetate (NaOAc) rather than Triethylamine.[1] Carbonate/Acetate bases often perform better in "ligand-free" or Jeffery conditions.[1]

• Phase Transfer: Add TBAB (Tetrabutylammonium bromide) . This stabilizes the Pd nanoparticles and acts as a phase transfer catalyst.

Part 3: Experimental Protocol (Best Practice)

Synthesis of 3-(4-bromo-2-fluorophenyl)propanoic acid via Knoevenagel/Reduction

Step 1: Condensation [1][4][5][6]

• Dissolve 2-fluoro-4-bromobenzaldehyde (10 mmol) and Malonic Acid (12 mmol) in Pyridine (5 mL).

• Add Piperidine (0.1 mL).

• Heat to 100°C for 3 hours. Observe vigorous CO₂ evolution.

• Cool to 0°C. Slowly add 6M HCl until pH < 2.

• Filter the white precipitate (Cinnamic acid derivative).[1] Wash with water.[1][7][8]

• Typical Yield: 85-92%.

Step 2: Selective Reduction (Wilkinson's Method) [1]

• Dissolve the cinnamic acid intermediate (5 mmol) in Toluene:Ethanol (2:1) (20 mL).

• Add RhCl(PPh₃)₃ (2 mol%).[1]

• Purge with N₂ (3x), then fill with H₂ (balloon pressure) .[1]

• Stir at 40°C for 12 hours.

• Concentrate solvent.[1] Dissolve residue in 1M NaOH (product goes into water; catalyst stays in organic/solid).[1]

• Wash aqueous layer with Ether.[1] Acidify aqueous layer with HCl to precipitate the pure product.

• Typical Yield: 90%+. Purity: >98% (Retains Br).[1][2][9]

References

• Jones, G. "The Knoevenagel Condensation."[1] Organic Reactions, 2011 , 15, 204.[1][2]

• Ruble, J. C., et al. "Large Scale Synthesis of Enantiomerically Pure (S)-3-(4-Bromophenyl)butanoic Acid."[1][2] Organic Syntheses, 2018 , 95, 328-344.[1][2] (Demonstrates Rh-catalyzed selective reduction in presence of Ar-Br).

• Beletskaya, I. P., & Cheprakov, A. V. "The Heck Reaction as a Sharpening Stone of Palladium Catalysis."[1] Chemical Reviews, 2000 , 100(8), 3009–3066.[1][2] [1][2]

• Pasto, D. J., & Taylor, R. T. "Reduction with Diimide."[1][2] Organic Reactions, 1991 , 40,[1][2] 91. (Reference for metal-free reduction to preserve halogens).

Sources

• 1. orgsyn.org [orgsyn.org]
• 2. CN104355988A - Synthesis method of 2-(4-bromomethyl phenyl) propionic acid - Google Patents [patents.google.com]
• 3. reddit.com [reddit.com]
• 4. ias.ac.in [ias.ac.in]
• 5. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 6. CN102211994A - Industrialized synthesis method of 3-(2-bromophenyl)propionic acid - Google Patents [patents.google.com]
• 7. csub.edu [csub.edu]
• 8. An Efficient, Base-Catalyzed, Aqueous Knoevenagel Condensation for the Undergraduate Organic Laboratory [chemeducator.org]
• 9. Preparation Of 2 (4 Bromophenyl) 2 Methylpropanoic Acid [quickcompany.in]

Reference Data & Comparative Studies

Publish Comparison Guide: 19F-NMR vs. 1H-NMR for 2-Fluoro-4-Bromophenyl Systems

Executive Summary: The Structural Elucidation Challenge

The 2-fluoro-4-bromophenyl moiety is a high-value scaffold in drug discovery, often serving as a bioisostere for metabolic stability or a handle for further cross-coupling reactions (e.g., Suzuki-Miyaura). However, characterizing this system presents a unique challenge: the high electronegativity of fluorine and the heavy atom effect of bromine create a complex electronic environment that complicates standard

H-NMR analysis.

This guide objectively compares

F-NMR against the traditional H-NMR approach for this specific ring system. While H-NMR remains the standard for general connectivity, our analysis demonstrates that F-NMR offers superior specificity and resolution for confirming regiochemistry and monitoring reaction progress, provided that specific coupling constants ( ) are understood and utilized.

Technical Comparison: 19F-NMR vs. 1H-NMR

The following table summarizes the performance characteristics of both nuclei when applied to the 2-fluoro-4-bromophenyl system.

Feature	F-NMR	H-NMR
Spectral Window	Wide (~400 ppm)	Narrow (~12 ppm)
Signal Overlap	None (Usually a distinct singlet/multiplet)	High (Aromatic region 6.5–8.0 ppm is crowded)
Solvent Interference	Negligible	Common (e.g., residual CHCl , DMSO)
Structural Insight	Regiochemistry via & Chemical Shift	Full connectivity via
Sensitivity	83% of H (High)	100% (Standard)
Coupling Complexity	First-order (usually)	Second-order (often "roofing" effects)

Expert Insight: The "Silent" Advantage

While

H-NMR is indispensable for counting protons, it often fails to distinguish between isomers (e.g., 2-fluoro-4-bromo vs. 3-fluoro-4-bromo) without complex 2D experiments. F-NMR chemical shifts are far more sensitive to the ortho vs. meta positioning of the bromine atom, often shifting by 5–10 ppm depending on the relative position, providing an instant "fingerprint" of the isomer.

Detailed Coupling Constant Analysis ( Values)

To accurately assign the 2-fluoro-4-bromophenyl ring, you must master the specific scalar couplings (

) active in this system. The fluorine atom at position 2 couples to protons at positions 3, 5, and 6, but with distinct magnitudes.

The Coupling Network

• System: 1-R-2-fluoro-4-bromobenzene

• Active Nuclei:

  F (Spin 1/2), H (Spin 1/2)

Table 2: Literature-Validated Coupling Constants

Interaction	Position	Bond Distance	Typical Value (Hz)	Spectral Appearance
	H3 (Ortho)	3 Bonds	9.0 – 11.0 Hz	Large Doublet (dd)
	H6 (Meta)	4 Bonds	6.0 – 8.0 Hz	Medium Doublet (dd)
	H5 (Para)	5 Bonds	0.5 – 2.0 Hz	Broad Singlet / Fine Splitting
	H5-H6	3 Bonds	8.0 – 9.0 Hz	Ortho Coupling (dd)
	H3-H5	4 Bonds	~2.0 Hz	Meta Coupling (Fine)

Critical Note: In this specific system, the H3 proton (sandwiched between F and Br) is the most diagnostic signal. It typically appears as a doublet of doublets (dd) with one large coupling to Fluorine (~10 Hz) and a small meta coupling to H5 (~2 Hz).

Visualization of the Coupling Network

Figure 1: Scalar coupling network for the 2-fluoro-4-bromophenyl moiety. Red arrows indicate Heteronuclear (F-H) couplings; Black arrows indicate Homonuclear (H-H) couplings.

Experimental Protocol: High-Fidelity Acquisition

To achieve the resolution required to measure these specific

values, standard "walk-up" NMR parameters are often insufficient. Use this optimized protocol.

Step 1: Sample Preparation

• Concentration: 10–20 mg in 0.6 mL solvent.

• Solvent Choice:

  • CDCl

    : Standard.[1] Good for non-polar derivatives.

  • DMSO-

    : Recommended if H-bonding is present (e.g., anilines/phenols). Note: Polar solvents often shift F signals downfield (deshielding) by 2–5 ppm compared to CDCl .

• Internal Standard:

  -Trifluorotoluene ( ppm) is recommended for quantitative work.

Step 2: Acquisition Parameters (400 MHz+)

Parameter	Setting	Rationale
Pulse Sequence	zg (1H) / zgflqn (19F)	Standard 1-pulse sequence.
Spectral Width (SW)	20 ppm (1H) / 200 ppm (19F)	Ensure no aliasing of F signals.
Relaxation Delay (D1)	> 5.0 s	F relaxation (T1) is slow; essential for accurate integration.
Acquisition Time (AQ)	> 3.0 s	High digital resolution needed to resolve (<2 Hz).
Decoupling	Off (initially)	Run coupled F to see the multiplet structure (triplet/quartet).

Step 3: The "Decoupling Verification" Workflow (Self-Validating)

This protocol ensures your assignment is correct by cross-referencing nuclei.

Figure 2: Validation workflow. Comparing coupled and decoupled

F spectra confirms that the observed splitting arises from protons on the ring.

References

• Reich, H. J. 19F NMR Coupling Constants and Chemical Shifts. University of Wisconsin-Madison. [Link]

• Dolbier, W. R. Guide to Fluorine NMR for Organic Chemists. Wiley, 2009. (Cited for general coupling trends).[2][3][4][5]

• University of Ottawa NMR Facility. PSYCHE to Evaluate 1H-19F Coupling Constants. [Link]

Sources

• 1. ekwan.github.io [ekwan.github.io]
• 2. jeolusa.com [jeolusa.com]
• 3. chem.uci.edu [chem.uci.edu]
• 4. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]
• 5. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]

Crystal structure analysis of 2-fluoro-4-bromophenylpropanoic acid

An In-Depth Guide to the Crystal Structure Analysis of 2-fluoro-4-bromophenylpropanoic acid: A Comparative Methodological Review

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Structural Elucidation

2-fluoro-4-bromophenylpropanoic acid is a halogenated aromatic carboxylic acid. Molecules of this class are common pharmacophores and valuable synthetic intermediates. The precise three-dimensional arrangement of atoms in the solid state, or its crystal structure, governs critical physicochemical properties including solubility, dissolution rate, stability, and bioavailability. For drug development professionals, an unambiguous understanding of the crystal structure is not merely academic; it is a foundational requirement for intellectual property, regulatory submission, and ensuring batch-to-batch consistency.

Single-crystal X-ray diffraction (SCXRD) stands as the unequivocal gold standard for determining molecular structure at atomic resolution.[1][2][3] This guide will detail the SCXRD workflow as the primary method of analysis and contrast its capabilities with other common spectroscopic techniques to provide a holistic view of structural characterization.

The Primary Method: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD provides a complete three-dimensional map of electron density within a crystal, from which atomic positions, bond lengths, bond angles, and intermolecular interactions can be determined with exceptional precision.[2] The workflow, while powerful, is a multi-step process where each stage is critical for a successful outcome.

Experimental Protocol: A Self-Validating Workflow

The following protocol is designed to be a self-validating system, with checkpoints and quality metrics at each stage to ensure the integrity of the final structure.

This is often the most challenging step in the entire process.[1] A suitable crystal must be a single, well-ordered specimen, typically 0.1-0.3 mm in each dimension, and free from significant defects.[4]

Causality Behind Method Choice: The choice of crystallization method depends on the compound's solubility and thermal stability. For a small organic molecule like 2-fluoro-4-bromophenylpropanoic acid, several methods are viable.

• Protocol 1: Slow Evaporation:

  • Dissolve the purified compound in a suitable solvent (e.g., ethanol, ethyl acetate, or a mixture) to near-saturation in a small, clean vial.

  • Loosely cover the vial (e.g., with perforated parafilm) to allow for slow solvent evaporation over several days to weeks at a constant temperature.

  • Rationale: As the solvent evaporates, the solution becomes supersaturated, promoting nucleation and slow crystal growth, which is essential for forming a well-ordered lattice.[1]

• Protocol 2: Vapor Diffusion (Hanging or Sitting Drop):

  • Create a concentrated solution of the compound in a volatile solvent (the "drop").

  • Place this drop on a slide suspended over a reservoir containing a less-volatile solvent in which the compound is poorly soluble (the "precipitant"). Seal the chamber.

  • Rationale: The volatile solvent from the drop slowly diffuses into the reservoir, while vapor from the precipitant diffuses into the drop. This gradual change in solvent composition reduces the compound's solubility, leading to controlled crystallization.[3]

• Protocol 3: Slow Cooling:

  • Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature.

  • Slowly cool the solution in a controlled manner (e.g., in a dewar or programmable bath).

  • Rationale: Solubility typically decreases with temperature. Slow cooling prevents rapid precipitation, allowing for the formation of ordered crystals instead of an amorphous powder.[5]

Once a suitable crystal is obtained, it is mounted on a goniometer and placed within an X-ray diffractometer. The crystal is rotated while being irradiated with a monochromatic X-ray beam, and the positions and intensities of the diffracted X-rays are recorded by a detector.[4]

The diffraction experiment measures the intensities of the scattered X-rays, but not their phases. Reconstructing the electron density map requires both. This discrepancy is known as the phase problem .[6][7] For small molecules, two primary methods exist to solve this.

• Patterson Method: This older method is particularly effective when a "heavy atom" (an atom with a high atomic number) is present in the structure.[7][8][9][10] The bromine atom in our target molecule makes it a candidate for this approach. The method involves calculating a Patterson function, which is a map of interatomic vectors, from the intensity data alone.[11] The vectors involving the heavy atom will produce the strongest peaks, allowing its position to be determined first.

• Direct Methods: This is the more common and powerful approach for small molecules today.[6][12][13] It uses statistical relationships between the intensities of strong reflections to directly predict the phases.[8][12] For a molecule like 2-fluoro-4-bromophenylpropanoic acid, direct methods are highly likely to succeed quickly and efficiently.[14]

Expert Insight: While the presence of bromine makes the Patterson method viable, Direct Methods are generally preferred for structures of this complexity (up to ~1000 non-hydrogen atoms) as they are more automated and can solve the structure without relying on a single heavy atom.[8][12] The choice is often made automatically by modern software packages.

Caption: Comparison of Patterson and Direct Methods for phase determination.

After an initial model of the structure is obtained, it must be refined. This is an iterative process of adjusting atomic parameters (positional coordinates, thermal displacement) to achieve the best possible fit between the calculated diffraction pattern from the model and the experimentally observed data.

• Software: The most widely used program for this purpose is SHELXL .[15] Graphical interfaces like ShelXle or Olex2 provide a user-friendly environment for running SHELXL and visualizing the structure.[16][17][18]

• Process:

  • Initial refinement of atomic positions and isotropic displacement parameters.

  • Assignment of anisotropic displacement parameters (modeling atomic vibrations as ellipsoids).

  • Location of hydrogen atoms from the difference electron density map and refinement with appropriate constraints.

• Validation: The quality of the final model is assessed using several metrics, primarily the R-factors (R1, wR2) and the Goodness of Fit (GooF). An R1 value below 5% for high-quality data indicates an excellent refinement. Further validation is performed using software like PLATON , which checks for missed symmetry and other potential issues in the crystal structure.[19][20][21][22]

Data Visualization and Interpretation

Visualizing the refined structure is crucial for analysis. The software Mercury , provided by the Cambridge Crystallographic Data Centre (CCDC), is the industry standard for generating publication-quality images and analyzing intermolecular interactions like hydrogen bonds and packing motifs.[23][24][25][26][27]

Caption: A complete workflow for crystal structure determination.

Comparative Guide: SCXRD vs. Alternative Techniques

While SCXRD is definitive for solid-state structure, other techniques provide complementary information or may be used when suitable crystals cannot be obtained.

Technique	Information Provided	Advantages	Limitations
Single-Crystal XRD (SCXRD)	Unambiguous 3D atomic arrangement, bond lengths/angles, stereochemistry, intermolecular packing.	The definitive method for solid-state structure; provides absolute structural proof.	Requires high-quality single crystals, which can be difficult or impossible to grow.
Powder XRD (PXRD)	"Fingerprint" of the crystalline phase, unit cell parameters, sample purity.	Fast, non-destructive, uses microcrystalline powder (no single crystal needed).	Cannot be used to solve a novel, unknown structure; severe peak overlap obscures detailed structural information.
NMR Spectroscopy (¹H, ¹³C, ¹⁹F)	Connectivity of atoms (molecular structure) in solution, information on dynamic processes.	Excellent for determining the constitution of a molecule in the solution phase.	Provides no information on solid-state packing or polymorphism; structure may differ between solution and solid state.
Mass Spectrometry (MS)	Molecular weight and elemental composition, structural information from fragmentation patterns.	Extremely high sensitivity, requires very little sample.	Provides no information on isomerism (constitutional or stereo-) or 3D arrangement in the solid state.
Computational Modeling (e.g., DFT)	Predicted low-energy conformations and potential crystal packing arrangements.	Provides theoretical insight; can help rationalize observed structures or predict polymorphs.	Purely theoretical; predictions require experimental validation by diffraction methods.

Data Summary: Representative Crystal Structure

As of this guide's publication, a public structure for 2-fluoro-4-bromophenylpropanoic acid is not available in the Cambridge Structural Database (CSD).[28][29][30][31] Therefore, the following table presents representative data based on typical values for a small, halogenated organic molecule determined at low temperature.

Parameter	Representative Value	Significance
Chemical Formula	C₉H₈BrFO₂	Confirms the elemental composition of the molecule in the crystal.
Formula Weight	247.06 g/mol	Calculated from the chemical formula.
Crystal System	Monoclinic	Describes the basic symmetry of the unit cell.
Space Group	P2₁/c	Defines the specific symmetry operations within the unit cell.
a, b, c (Å)	a = 8.5, b = 6.2, c = 17.1	Dimensions of the unit cell.
α, β, γ (°)	α = 90, β = 98.5, γ = 90	Angles of the unit cell.
Volume (ų)	890	Volume of a single unit cell.
Z	4	Number of molecules in one unit cell.
Temperature (K)	100(2)	Data is collected at low temperature to minimize thermal motion.
R1 [I > 2σ(I)]	< 0.040	A low R-factor indicates a good fit between the model and data.
wR2 (all data)	< 0.100	A weighted R-factor based on all reflection data.
Goodness-of-Fit (S)	~ 1.0	A value close to 1.0 indicates a good refinement model.

Conclusion

The structural analysis of 2-fluoro-4-bromophenylpropanoic acid, like any small molecule destined for pharmaceutical or advanced materials application, relies on a rigorous and multi-faceted analytical approach. While techniques like NMR and MS are indispensable for confirming molecular identity and purity in solution, Single-Crystal X-ray Diffraction remains the only technique that provides unequivocal proof of the three-dimensional atomic arrangement in the solid state. Understanding the workflow, from the critical step of crystallization to the nuances of structure solution and refinement, empowers researchers to generate high-quality, reliable data. This guide serves as a framework for applying these powerful methods, ensuring that the foundational structural data driving research and development is both accurate and trustworthy.

References

• Fiveable. (n.d.). Phase problem and methods to solve it (direct methods, Patterson methods) | Crystallography Class Notes. Retrieved February 15, 2026, from [Link]

• Wikipedia. (2023). Direct methods (crystallography). Retrieved February 15, 2026, from [Link]

• Online Dictionary of Crystallography. (2019). Patterson methods. Retrieved February 15, 2026, from [Link]

• Fan, H. (n.d.). Direct Methods in Crystallography. Retrieved February 15, 2026, from [Link]

• University of Concepción. (n.d.). Crystallography. Structural resolution. The Patterson function and the Patterson method. Retrieved February 15, 2026, from [Link]

• Latifi, R. (n.d.). User guide to crystal structure refinement with SHELXL 1. Introduction. Retrieved February 15, 2026, from [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(Pt 1), 3–8. [Link]

• Wikipedia. (2026). ShelXle. Retrieved February 15, 2026, from [Link]

• Spek, A. L. (n.d.). PLATON, A set of Tools for the Interpretation of Structural Results. Retrieved February 15, 2026, from [Link]

• Hübschle, C. B., Sheldrick, G. M., & Dittrich, B. (2011). ShelXle: a Qt graphical user interface for SHELXL. Journal of Applied Crystallography, 44(6), 1281–1284. [Link]

• CCDC. (n.d.). Crystal Structure Visualization and Analysis Software. Retrieved February 15, 2026, from [Link]

• Spek, A. L. (n.d.). PLATON. Retrieved February 15, 2026, from [Link]

• Purdue University. (n.d.). X-Ray Crystallography - Software. Retrieved February 15, 2026, from [Link]

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A Comparative Guide to the Infrared (IR) Spectrum Interpretation of Fluorinated Carboxylic Acids

For researchers, scientists, and professionals in drug development, a comprehensive understanding of molecular structure is paramount. Infrared (IR) spectroscopy stands as a cornerstone analytical technique, offering profound insights into the functional groups that define a molecule's identity and reactivity. This guide provides an in-depth comparison of the IR spectra of fluorinated carboxylic acids, elucidating the powerful influence of fluorine substitution on the vibrational characteristics of the carboxyl group. By examining the spectral series from acetic acid to its mono-, di-, and trifluoro- derivatives, we will explore the underlying principles that govern these spectral shifts and provide practical guidance for their interpretation.

The Inductive Effect: Fluorine's Powerful Influence on Molecular Vibrations

The introduction of fluorine, the most electronegative element, into an organic molecule induces a strong electron-withdrawing effect, known as the inductive effect. This effect propagates through the carbon skeleton, significantly altering the electron density distribution and, consequently, the bond strengths and vibrational frequencies of nearby functional groups. In the case of carboxylic acids, this perturbation is most pronounced in the C=O (carbonyl) and O-H (hydroxyl) stretching vibrations of the carboxyl group.

As the degree of fluorination on the α-carbon increases, the electron density is pulled away from the carbonyl carbon. This, in turn, strengthens the C=O double bond, requiring more energy to excite its stretching vibration. The result is a progressive shift of the C=O stretching frequency to higher wavenumbers (a blueshift). Concurrently, the inductive effect weakens the O-H bond, making the carboxylic acid more acidic. This increased acidity also influences the hydrogen bonding dynamics, which is reflected in the complex and broad O-H stretching band.

Comparative Spectral Analysis: Acetic Acid vs. Its Fluorinated Analogues

To illustrate the profound impact of fluorination, let us compare the key IR absorption bands of acetic acid with its fluorinated counterparts. The following data summarizes the approximate peak positions for the C=O and O-H stretching vibrations in the liquid (neat) phase.

Compound	Chemical Formula	C=O Stretch (cm⁻¹)	O-H Stretch (cm⁻¹)	C-F Stretch (cm⁻¹)
Acetic Acid	CH₃COOH	~1710	2500-3300 (broad)	N/A
Monofluoroacetic Acid	CH₂FCOOH	~1730	2500-3300 (broad)	~1100
Difluoroacetic Acid	CHF₂COOH	~1750	2500-3300 (broad)	Multiple bands ~1100-1300
Trifluoroacetic Acid	CF₃COOH	~1780	2500-3300 (broad)	Strong, multiple bands ~1150-1250

In-Depth Interpretation of Key Vibrational Modes

The Carbonyl (C=O) Stretch: A Clear Indicator of Fluorination

The carbonyl stretching vibration is one of the most intense and readily identifiable peaks in the IR spectrum of a carboxylic acid. For dimeric acetic acid, this peak typically appears around 1710 cm⁻¹[1]. As we introduce fluorine atoms, a distinct and progressive blueshift is observed.

• Monofluoroacetic Acid: The C=O stretch shifts to approximately 1730 cm⁻¹.

• Difluoroacetic Acid: A further shift to around 1750 cm⁻¹ is seen.

• Trifluoroacetic Acid (TFA): The C=O stretch is found at a significantly higher wavenumber, approximately 1780 cm⁻¹[2].

This clear, stepwise increase in the C=O stretching frequency serves as a reliable diagnostic marker for the degree of α-fluorination.

Caption: Correlation of C=O stretching frequency with increasing fluorination.

The Hydroxyl (O-H) Stretch: A Tale of Hydrogen Bonding

The O-H stretching vibration in carboxylic acids is characterized by a very broad and intense absorption band, typically spanning from 2500 cm⁻¹ to 3300 cm⁻¹[1][3]. This broadening is a hallmark of the strong hydrogen bonding present in the dimeric form of carboxylic acids.

While the overall broad nature of the O-H band is retained across the fluorinated series, subtle changes can be observed. The increased acidity of the fluorinated carboxylic acids can influence the strength and nature of the hydrogen bonding, which may lead to slight shifts in the center and shape of this broad absorption. However, due to the inherent breadth of this band, it is a less precise indicator of the degree of fluorination compared to the C=O stretch.

The Carbon-Fluorine (C-F) Stretch: A Complex but Informative Region

The C-F stretching vibrations typically appear in the fingerprint region of the IR spectrum, between 1000 cm⁻¹ and 1400 cm⁻¹[4]. These bands can be very intense.

• Monofluoroacetic Acid: A C-F stretching band is expected around 1100 cm⁻¹.

• Difluoroacetic Acid: The presence of two fluorine atoms leads to symmetric and asymmetric stretching modes, resulting in multiple strong absorptions in the 1100-1300 cm⁻¹ region.

• Trifluoroacetic Acid: The CF₃ group gives rise to very strong and characteristic absorption bands, often seen around 1200 cm⁻¹ and 1150 cm⁻¹[5].

The C-F stretching region can be complex due to coupling with other vibrations. However, the increasing number and intensity of bands in this region are indicative of a higher degree of fluorination.

Experimental Protocols

Acquiring high-quality IR spectra is crucial for accurate interpretation. The following are generalized protocols for the analysis of liquid carboxylic acids using Attenuated Total Reflectance (ATR) FTIR spectroscopy.

Protocol 1: Neat Liquid Analysis via ATR-FTIR

This method is suitable for the direct analysis of liquid carboxylic acid samples.

• Instrument Preparation: Ensure the FTIR spectrometer is powered on and has completed its startup diagnostics.

• Background Spectrum:

  • Clean the ATR crystal (typically diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

  • Record a background spectrum to account for atmospheric and instrumental interferences.

• Sample Application:

  • Place a small drop of the neat carboxylic acid sample directly onto the center of the ATR crystal.

  • Ensure the crystal is fully covered by the sample.

• Spectrum Acquisition:

  • Acquire the sample spectrum. The number of scans can be adjusted to improve the signal-to-noise ratio (typically 16-32 scans are sufficient).

• Data Processing and Analysis:

  • The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Identify and label the key absorption bands (O-H, C=O, C-F).

• Cleaning:

  • Thoroughly clean the ATR crystal with a suitable solvent to remove all traces of the sample.

Caption: Workflow for ATR-FTIR analysis of liquid samples.

Conclusion

The fluorination of carboxylic acids imparts a distinct and systematic signature on their infrared spectra. The most reliable and quantifiable indicator of the degree of fluorination is the progressive blueshift of the C=O stretching vibration, a direct consequence of the powerful inductive effect of fluorine. While the broad O-H stretching band remains a characteristic feature of the carboxyl group, the C-F stretching region provides complementary information, with an increasing number and intensity of bands corresponding to a higher fluorine content. By understanding these fundamental relationships and employing proper experimental techniques, researchers can confidently interpret the IR spectra of fluorinated carboxylic acids to elucidate their molecular structure and properties.

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